Cas no 2248210-25-3 ((2R)-3-(Diethylamino)-2-methylpropan-1-ol)

• Product Name: (2R)-3-(Diethylamino)-2-methylpropan-1-ol
• CAS No: 2248210-25-3
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5815199
• PubChem ID: 137938783
• Update Time: 2025-08-05

(2R)-3-(Diethylamino)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506664
• 2248210-25-3
• (2R)-3-(Diethylamino)-2-methylpropan-1-ol

• Inchi： 1S/C8H19NO/c1-4-9(5-2)6-8(3)7-10/h8,10H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： HYVCZRSDLQOFKL-MRVPVSSYSA-N
• SMILES： OC[C@H](C)CN(CC)CC

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Additional information on (2R)-3-(Diethylamino)-2-methylpropan-1-ol

(2R)-3-(Diethylamino)-2-methylpropan-1-ol: A Comprehensive Overview

Introduction to (2R)-3-(Diethylamino)-2-methylpropan-1-ol

CAS No. 2248210-25-3, commonly referred to as (2R)-3-(Diethylamino)-2-methylpropan-1-ol, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug delivery systems, catalytic processes, and advanced materials science. The molecule's chiral center at the 2-position and the presence of a tertiary alcohol group make it a valuable substrate for stereochemical studies and enantioselective synthesis.

Chemical Structure and Properties

The molecular structure of (2R)-3-(Diethylamino)-2-methylpropan-1-ol consists of a central carbon atom (C-3) bonded to a diethylamine group, a methyl group (C-4), and a hydroxyl group (C-1). The configuration at C-3 is R, which imparts specific optical properties to the compound. This configuration is critical in determining the compound's behavior in biological systems and its reactivity in chemical transformations.

Recent studies have highlighted the importance of stereochemistry in drug design, where the R configuration can significantly influence pharmacokinetics and efficacy. For instance, researchers have explored the use of this compound as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

Synthesis and Applications

The synthesis of (2R)-3-(Diethylamino)-2-methylpropan-1-ol typically involves multi-step processes, often utilizing asymmetric catalysis to achieve high enantiomeric excess. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized for scalability and cost-effectiveness.

In terms of applications, this compound has found utility in the pharmaceutical industry as an intermediate in the synthesis of bioactive molecules. Its ability to act as a chiral template has facilitated the development of novel drug candidates with improved selectivity and reduced side effects. Additionally, its role as a solvent in certain chemical reactions has been explored, particularly in cases where high polarity and low toxicity are required.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2R)-3-(Diethylamino)-2-methylpropan-1-ol. Quantum mechanical calculations have revealed that the diethylamine group significantly influences the molecule's electron distribution, enhancing its nucleophilic character. This understanding has paved the way for innovative applications in catalysis and materials science.

In a groundbreaking study published last year, researchers demonstrated that this compound can serve as an effective ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers while maintaining chiral integrity has made it a valuable tool in asymmetric catalysis.

Furthermore, investigations into its biodegradability have shown promising results, suggesting that it could be employed in environmentally friendly chemical processes without adverse ecological impacts.

Safety Considerations and Handling

While (2R)-3-(Diethylamino)-2-methylpropan-1-ol exhibits favorable properties for various applications, proper handling is essential to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Additionally, appropriate personal protective equipment should be used during handling to minimize exposure risks.

Recent safety assessments have emphasized the importance of monitoring air quality during large-scale production processes. Advanced filtration systems have been recommended to mitigate potential airborne hazards associated with this compound.

Conclusion

In summary, (2R)-3-(Diethylamino)-2-methylpropan-1-ol (CAS No. 2248210-